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Abstract

Thiodiglycolic acid (TDGA), a sulfur-containing dicarboxylic acid, is a significant metabolite in
both environmental and toxicological contexts. It is recognized as a major urinary biomarker for
exposure to the industrial chemical vinyl chloride and is a breakdown product of the chemical
warfare agent sulfur mustard. Understanding the degradation pathways of TDGA is crucial for
developing bioremediation strategies and for assessing the toxicological impact of its parent
compounds. This technical guide provides a comprehensive overview of the known microbial
and enzymatic degradation pathways of TDGA, complete with experimental protocols,
guantitative data, and pathway visualizations.

Introduction

Thiodiglycolic acid (HOOC-CH2-S-CH2-COOH) is a polar, water-soluble molecule. Its
degradation in biological systems is primarily initiated by the enzymatic cleavage of its carbon-
sulfur (C-S) bonds. This guide details the key steps in the catabolism of TDGA, focusing on the
microbial pathways that lead to its complete mineralization.

Microbial Degradation of Thiodiglycolic Acid

Several bacterial genera, including Achromobacter, Paracoccus, and Rhodococcus, have been
implicated in the degradation of thiodiglycol (TDG), the precursor to TDGA. The degradation of
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TDGA itself is a key step in the complete mineralization of these compounds. The generally

accepted pathway for TDGA degradation involves an initial cleavage of a C-S bond, followed by

the oxidation of the resulting thiol.

Formation of Thiodiglycolic Acid from Thiodiglycol

In many environments, TDGA is formed from the microbial oxidation of thiodiglycol (TDG). This

process involves the sequential oxidation of one of the terminal alcohol groups of TDG to a

carboxylic acid, proceeding through the intermediate [(2-hydroxyethyl)thio]acetic acid (HETA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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